N-(4-(furan-3-yl)benzyl)-3-methylbutanamide

• IUPAC Name: N-[[4-(furan-3-yl)phenyl]methyl]-3-methylbutanamide
• InChI: InChI=1S/C16H19NO2/c1-12(2)9-16(18)17-10-13-3-5-14(6-4-13)15-7-8-19-11-15/h3-8,11-12H,9-10H2,1-2H3,(H,17,18)
• InChI Key: QLDGWSDWLKRLAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NCC1=CC=C(C=C1)C2=COC=C2
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol

Description

“N-(4-(furan-3-yl)benzyl)-3-methylbutanamide” is a compound that contains a furan ring, a benzyl group, and a butanamide group. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. Benzyl is a common substituent derived from benzene, and butanamide is a four-carbon amide.

Synthesis Analysis

While specific synthesis methods for this compound are not available, furan compounds are often synthesized from acetylene derivatives and through the Paal–Knorr reaction. Additionally, amides like butanamide can be synthesized through the reaction of an acid chloride with an amine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a furan ring attached to a benzyl group, which is further connected to a butanamide group. The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography.

Chemical Reactions Analysis

Furan compounds are known to undergo a variety of reactions, including electrophilic substitution and reactions with nucleophiles. The butanamide portion of the molecule could participate in reactions typical of amides, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. In general, furan compounds are polar due to the oxygen atom in the ring. The presence of the amide could also contribute to the polarity of the compound.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some furan derivatives have shown biological activity against various pathogens.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through specific testing. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

Furan derivatives are a topic of ongoing research due to their presence in a variety of natural products and potential applications in pharmaceuticals. Future research could explore the synthesis, properties, and potential applications of this specific compound.